Cas no 303091-42-1 (5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole)

• Product Name: 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole
• CAS No: 303091-42-1
• MF: C₁₈H₁₇ClN₂
• MW: 296.793983221054
• CID: 4644414
• Update Time: 2025-05-19

5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-chlorophenyl)-3-cyclopropyl-4,5-dihydro-1-phenyl-
• 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole

• Inchi： 1S/C18H17ClN2/c19-15-10-8-14(9-11-15)18-12-17(13-6-7-13)20-21(18)16-4-2-1-3-5-16/h1-5,8-11,13,18H,6-7,12H2
• InChI Key： HEHWIBQALNWPTE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C2=CC=C(Cl)C=C2)CC(C2CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole

Introduction to 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole (CAS No. 303091-42-1)

5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 303091-42-1, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of pharmacological properties. Pyrazoles serve as key scaffolds in drug discovery, exhibiting diverse biological functions ranging from antiviral and anti-inflammatory effects to anticancer and antimicrobial properties.

The molecular structure of 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole incorporates several key functional groups that contribute to its pharmacological potential. The presence of a chlorophenyl group at the 5-position and a cyclopropyl substituent at the 3-position introduces steric and electronic effects that can modulate binding interactions with biological targets. Additionally, the phenyl group at the 1-position further enhances the compound's lipophilicity, which is often a critical factor in drug bioavailability and efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have suggested that the 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole scaffold may interact with various enzymes and receptors, making it a promising candidate for developing novel therapeutic agents. For instance, its structural motif resembles that of known kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary results indicate that it exhibits inhibitory activity against certain enzymes implicated in metabolic disorders. The chlorophenyl group has been shown to enhance binding affinity by forming hydrogen bonds with polar residues in the active site of target proteins. Meanwhile, the cyclopropyl moiety contributes to optimal positioning within the binding pocket, improving overall interaction stability.

The synthesis of 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, minimizing waste and reducing environmental impact.

One of the most exciting aspects of this compound is its potential in drug development. Researchers are particularly interested in its ability to modulate pathways involved in neurodegenerative diseases. The pyrazole core has been identified as a key structural element in several drugs targeting neurological disorders, suggesting that 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole could serve as a lead compound for further derivatization.

The pharmacokinetic properties of 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole are also under investigation. Its solubility, metabolic stability, and distribution within biological systems are critical factors that determine its therapeutic efficacy. Initial pharmacokinetic studies suggest that this compound exhibits moderate bioavailability and prolonged half-life, which are desirable characteristics for a drug candidate.

As research progresses, additional derivatives of this compound are being synthesized to explore new pharmacological activities. By modifying substituents such as the chlorophenyl, cyclopropyl, or phenyl groups, scientists aim to fine-tune the properties of these molecules for specific therapeutic applications. Such modifications can enhance target specificity while minimizing side effects.

The role of computational tools in understanding the behavior of complex molecules like 5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how these compounds interact with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing drug candidates before they enter clinical trials.

In conclusion,5-(4-chlorophenyl)-3-cyclopropyl-1-phenyl-4,5-dihydro-1H-pyrazole represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of its pharmacological profile continues to grow,this compound could pave the way for new treatments targeting various diseases, particularly those involving enzymatic or receptor-based mechanisms.